1-(2-Methylnaphthalen-1-ylmethyl)piperazine
Overview
Description
1-(2-Methylnaphthalen-1-ylmethyl)piperazine is a biochemical compound used for proteomics research . It has a molecular formula of C16H20N2 and a molecular weight of 240.34 .
Synthesis Analysis
The synthesis of piperazine derivatives, such as this compound, has been a subject of recent research . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of this compound consists of a piperazine ring attached to a 2-methylnaphthalene group . The piperazine ring contains two nitrogen atoms, while the 2-methylnaphthalene group is a polycyclic aromatic hydrocarbon with a methyl group attached .Mechanism of Action
The exact mechanism of action of 1-(2-Methylnaphthalen-1-ylmethyl)piperazine is not fully understood. However, it is believed that the compound acts on the central nervous system by modulating the levels of certain neurotransmitters such as dopamine, serotonin, and norepinephrine. This compound is also believed to have an affinity for certain receptors such as 5-HT2A and D2 receptors.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. The compound has been shown to increase the levels of certain neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. This compound has also been shown to increase the release of certain hormones such as growth hormone and prolactin. The compound has been shown to have an effect on the cardiovascular system by increasing heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
1-(2-Methylnaphthalen-1-ylmethyl)piperazine has various advantages and limitations for lab experiments. The compound is relatively easy to synthesize and can be obtained in high purity. This compound has been shown to have a high binding affinity for certain receptors, making it an interesting molecule to study. However, this compound is a psychoactive substance, and its use in lab experiments requires special precautions to ensure the safety of researchers.
Future Directions
There are several future directions for the study of 1-(2-Methylnaphthalen-1-ylmethyl)piperazine. One possible direction is to study the compound's potential use as a drug candidate for the treatment of various diseases. Another possible direction is to study the compound's mechanism of action in more detail to gain a better understanding of its effects on the central nervous system. Additionally, further studies are needed to determine the long-term effects of this compound on the human body.
Scientific Research Applications
1-(2-Methylnaphthalen-1-ylmethyl)piperazine has gained attention among researchers due to its potential applications in the field of medicinal chemistry. The compound has been studied for its potential use as a drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and schizophrenia. This compound has also been studied for its potential use as a diagnostic tool for detecting certain diseases.
Properties
IUPAC Name |
1-[(2-methylnaphthalen-1-yl)methyl]piperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2/c1-13-6-7-14-4-2-3-5-15(14)16(13)12-18-10-8-17-9-11-18/h2-7,17H,8-12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DFWSIPPWIKEQII-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC=CC=C2C=C1)CN3CCNCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20366377 |
Source
|
| Record name | 1-(2-Methylnaphthalen-1-ylmethyl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20366377 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
677326-80-6 |
Source
|
| Record name | 1-[(2-Methyl-1-naphthalenyl)methyl]piperazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=677326-80-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(2-Methylnaphthalen-1-ylmethyl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20366377 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 677326-80-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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